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Compound of Interest

Compound Name: Ethanolate

Cat. No.: B101781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

anhydrous sodium ethanolate (C₂H₅ONa). Due to its nature as a strong base and its high

reactivity, particularly with water and carbon dioxide, a thorough understanding of its physical

characteristics is critical for its effective and safe use in research and drug development. All

data is presented with detailed experimental protocols, emphasizing the necessary precautions

for handling this air- and moisture-sensitive compound.

Core Physical and Chemical Properties
Anhydrous sodium ethanolate is an ionic organic compound that is widely used as a strong

base in organic synthesis.[1] Its utility in reactions such as Claisen condensations and

dehydrohalogenations makes understanding its physical constants essential for reaction setup

and optimization.

Quantitative Data Summary
The key physical properties of anhydrous sodium ethanolate are summarized in the tables

below for easy reference and comparison.

Table 1: General and Molecular Properties
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Property Value Reference(s)

IUPAC Name Sodium ethanolate [2][3]

Synonyms
Sodium ethoxide, Sodium

ethylate
[1][4][5]

Molecular Formula C₂H₅NaO [3][4][5]

Molecular Weight 68.05 g/mol [2][4][5][6]

Appearance
White to yellowish hygroscopic

powder.
[1][2][7][8]

Odor
Odorless when pure; alcoholic

odor upon hydrolysis.
[9]

Table 2: Thermal and Physical Properties

Property Value Reference(s)

Melting Point 260 °C (533 K) [1][4][10][11]

Boiling Point Decomposes before boiling. [9][12]

Thermal Decomposition Begins above 300 °C (573 K). [12][13]

Density (Bulk) 0.35 - 0.65 g/mL [14]

Table 3: Solubility and Stability Profile
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Property Description Reference(s)

Solubility in Alcohols
Soluble in ethanol and

methanol.
[1][9][14]

Solubility in Apolar Solvents Insoluble in benzene. [14]

Solubility in Water
Reacts violently to form

sodium hydroxide and ethanol.
[4][7][9]

Sensitivity
Highly sensitive to moisture

and air.
[1][5]

Stability

Hygroscopic; darkens on

exposure to air due to

oxidation and reaction with

CO₂. Must be stored under an

inert atmosphere.

[1][7][15]

Experimental Protocols for Property Determination
The reactive nature of anhydrous sodium ethanolate necessitates specialized procedures for

the accurate determination of its physical properties. All manipulations should be performed

under a dry, inert atmosphere (e.g., nitrogen or argon) inside a glovebox.

Melting Point Determination
The melting point is determined using the capillary method with an appropriate apparatus.

Methodology:

Sample Preparation: Finely grind the anhydrous sodium ethanolate powder inside a

glovebox.[6]

Capillary Loading: Pack the powdered sample into a glass capillary tube to a height of

approximately 3 mm.[5]

Sealing: Due to the hygroscopic nature of the sample, the open end of the capillary tube

must be sealed using a flame. This should be done quickly and carefully to prevent thermal
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degradation of the sample.[1]

Measurement: Place the sealed capillary tube into a calibrated melting point apparatus.[6]

Heating: Heat the sample rapidly to about 15-20 °C below the expected melting point (260

°C). Then, decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.[5]

Observation: Record the temperature at which the first droplet of liquid appears and the

temperature at which the entire sample becomes a liquid. This range is the melting point.[5]

For a pure substance, this range should be narrow.

Density Measurement
The bulk density of the powder can be measured, but for true density, gas pycnometry is the

preferred method due to the material's sensitivity and physical form.

Methodology (Gas Pycnometry):

Instrumentation: Utilize a gas pycnometer located inside a dry box or glovebox to prevent

exposure to atmospheric moisture.[12]

Calibration: Calibrate the instrument using a standard of known volume.

Sample Preparation: Accurately weigh a sample of anhydrous sodium ethanolate and place

it in the sample chamber of the pycnometer.

Measurement: Seal the chamber and purge with a dry inert gas (typically helium). The

instrument will then perform a series of gas expansions to determine the volume of the solid

sample by measuring the pressure changes.

Calculation: The instrument's software calculates the density by dividing the sample's mass

by the measured volume. Multiple measurements should be performed to ensure

reproducibility.[12]

Solubility Determination
Determining the solubility requires careful, incremental addition of the solute to a known

volume of solvent under an inert atmosphere until saturation is reached.
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Methodology (Gravimetric):

Environment: All steps must be conducted in a glovebox using anhydrous solvents.

Procedure: a. Add a precise volume of the desired anhydrous solvent (e.g., absolute ethanol)

to a sealed, tared flask equipped with a magnetic stirrer. b. Add a small, pre-weighed amount

of anhydrous sodium ethanolate to the solvent. c. Stir the mixture vigorously for a set period

to ensure dissolution.[16] d. If the solid dissolves completely, add another weighed portion of

the sodium ethanolate. e. Repeat this process until a slight excess of solid remains

undissolved, indicating that the solution is saturated.

Calculation: The solubility is calculated by summing the mass of the dissolved sodium

ethanolate and dividing it by the volume of the solvent used. Results are typically expressed

in g/100 mL or mol/L.

Thermal Stability Analysis
Thermogravimetric Analysis (TGA) is used to determine the thermal stability and decomposition

profile of sodium ethanolate.

Methodology (TGA):

Sample Preparation: Place a small, accurately weighed amount of the sample (typically 5-10

mg) into a TGA crucible (e.g., alumina or platinum).[17]

Instrumentation: Place the crucible into the TGA instrument's microbalance.[9]

Atmosphere: Purge the furnace with a dry, inert gas (e.g., nitrogen or argon) at a constant

flow rate to prevent oxidation.

Heating Program: Heat the sample at a controlled linear rate (e.g., 10 °C/min) over a

specified temperature range (e.g., from ambient to 600 °C).[18]

Data Acquisition: Continuously record the sample's mass as a function of temperature. The

resulting TGA curve will show a significant mass loss corresponding to the decomposition of

the material.[17] The onset temperature of this mass loss is considered the beginning of

decomposition.
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Logical Relationships of Physical Properties
The physical properties of anhydrous sodium ethanolate are interconnected, largely dictated

by its high reactivity. Its hygroscopic nature directly impacts its appearance, stability, and purity,

while its thermal instability precludes the existence of a boiling point at atmospheric pressure.

Interrelation of Sodium Ethanolate Properties
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Interrelation of Sodium Ethanolate Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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